1-(6-Methylpyridin-3-yl)cyclopropan-1-ol

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 1-(6-methylpyridin-3-yl)cyclopropan-1-ol
• InChI: InChI=1S/C9H11NO/c1-7-2-3-8(6-10-7)9(11)4-5-9/h2-3,6,11H,4-5H2,1H3
• InChI Key: CFHVPJJZEJNYOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2(CC2)O

Description

1-(6-Methylpyridin-3-yl)cyclopropan-1-ol is a cyclopropanol derivative featuring a pyridine ring substituted with a methyl group at the 6-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(6-Methylpyridin-3-yl)cyclopropan-1-ol can be synthesized through several synthetic routes. One common method involves the cyclopropanation of 6-methylpyridine using a suitable cyclopropanating agent such as diazomethane or a Simmons-Smith reagent. The reaction typically requires a catalyst, such as a transition metal complex, and is carried out under controlled temperature and pressure conditions to ensure the formation of the desired cyclopropane ring.

Industrial Production Methods

In an industrial setting, the production of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The choice of solvents, catalysts, and reaction conditions is critical to achieving high purity and minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

1-(6-Methylpyridin-3-yl)cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 1-(6-Methylpyridin-3-yl)cyclopropanone, while reduction could produce 1-(6-Methylpyridin-3-yl)cyclopropane.

Scientific Research Applications

1-(6-Methylpyridin-3-yl)cyclopropan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol involves its interaction with molecular targets such as enzymes, receptors, or other biomolecules. The cyclopropane ring and pyridine moiety contribute to its binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol can be contextualized by comparing it to three analogous compounds (Table 1):

Table 1: Comparative Analysis of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol and Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituents/Features	Key Data Sources
1-(6-Methylpyridin-3-yl)cyclopropan-1-ol	C₉H₁₁NO	~149.19 g/mol	Cyclopropanol, 6-methylpyridin-3-yl	-
1-(2-Chloro-3-fluorophenyl)cyclopropan-1-ol	C₉H₈ClFO	186.61 g/mol	Cyclopropanol, 2-chloro-3-fluorophenyl	CAS 1504931-98-9
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol	C₁₀H₁₁NO₃	193.20 g/mol	Propargyl alcohol, 5,6-dimethoxypyridin-3-yl	Page 153
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	C₈H₁₁FN₂O	170.19 g/mol	Propanol, 2-amino-5-fluoropyridin-3-yl	Page 109

Key Structural and Functional Comparisons

Cyclopropane vs. Cyclopropane derivatives are often explored for their metabolic stability in drug design, whereas propanol derivatives may offer conformational flexibility .

Pyridine Substitution Patterns The 6-methylpyridin-3-yl group in the target compound contrasts with halogenated (e.g., 2-chloro-3-fluorophenyl in ) or functionalized pyridine systems (e.g., 5,6-dimethoxy or 2-amino-5-fluoro in ). Methyl groups enhance lipophilicity, while halogens (Cl, F) or polar groups (NH₂, OCH₃) influence electronic properties and solubility.

Molecular Weight and Functional Diversity The halogenated cyclopropanol derivative has a higher molecular weight (186.61 g/mol) due to Cl/F substituents, which may improve binding specificity in biological targets. The target compound’s lower molecular weight (~149 g/mol) could favor pharmacokinetic properties like absorption.

Biological Activity

1-(6-Methylpyridin-3-yl)cyclopropan-1-ol is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and therapeutic potential, supported by various research findings and case studies.

Structural Characteristics

The compound is characterized by a cyclopropane ring bonded to a pyridine ring with a methyl substituent at the 6-position. Its molecular formula is $C_9H_{11}NO$, featuring both a hydroxyl group and a nitrogen atom within the pyridine ring, which contribute to its reactivity and biological interactions.

Pharmacological Applications

Research indicates that 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol exhibits significant pharmacological potential, particularly in the following areas:

• Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial effects, making it a candidate for further exploration in treating infections .
• Enzyme Inhibition : The compound has shown promise as an inhibitor of various enzymes, which could be beneficial in treating diseases where enzyme modulation is crucial .

The biological activity of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. It may act as an agonist or antagonist, influencing various biochemical pathways depending on the context of its application .

Case Studies

Several studies have investigated the effects of similar compounds, providing insights into the potential applications of 1-(6-Methylpyridin-3-yl)cyclopropan-1-ol:

• Kynurenine 3-Monooxygenase Inhibitors : Research on related pyridine derivatives has demonstrated their effectiveness in inhibiting kynurenine 3-monooxygenase (KMO), an enzyme linked to neurodegenerative diseases. The findings suggest that modifications in the pyridine structure can enhance biological activity .
• Cancer Therapy : Compounds with similar structures have been studied for their anticancer properties. For instance, certain derivatives have shown cytotoxicity against specific cancer cell lines, indicating that structural variations can significantly impact therapeutic efficacy .

Data Table: Comparison of Related Compounds

Compound Name	Structural Features	Biological Activity
1-(6-Methylpyridin-3-yl)cyclopropan-1-ol	Cyclopropane ring with a 6-methyl pyridine	Antimicrobial, enzyme inhibition
1-(5-Methylpyridin-3-yl)cyclopropan-1-ol	Cyclopropane ring with a 5-methyl pyridine	Potential anticancer activity
1-(2-Chloro-6-methylpyridin-3-yl)cyclobutanol	Cyclobutane ring with a chloro-substituted pyridine	Modulates receptor activity